7-bromo-N-methylisoquinolin-3-amine

• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol
• IUPAC Name: 7-bromo-N-methylisoquinolin-3-amine
• InChI: InChI=1S/C10H9BrN2/c1-12-10-5-7-2-3-9(11)4-8(7)6-13-10/h2-6H,1H3,(H,12,13)
• InChI Key: BYVMHDODQSGSOI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C2C=C(C=CC2=C1)Br

Description

7-bromo-N-methylisoquinolin-3-amine is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-bromo-N-methylisoquinolin-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-bromo-N-methylisoquinolin-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 7-bromo-3-chloroisoquinoline (100 mg, 0.4 mmol), methylamine hydrochloride (139 mg, 2.06 mmol), and potassium carbonate (456 mg, 3.30 mmol) in 1-methoxy-2-(2-methoxyethoxy)ethane (1 mL) was heated to 150° C. and stirred for 60 hours. Additional methylamine hydrochloride (100 mg, 1.5 mmol) and potassium carbonate (200 mg, 1.4 mmol) were added and heating was continued for another 40 hours. The reaction was cooled to room temperature and diluted with water. The mixture was stirred for 30 minutes. The resulting solid was filtered off, rinsed with water and dried under vacuum. Purification by flash column chromatography (10-30% ethyl acetate/heptanes) gave the title compound (82 mg) as a pale yellow solid. −APCI (M−H+1) 237.8; 1H NMR (400 MHz, CDCl3, δ): 8.70 (s, 1H), 7.84 (d, J=1.95 Hz, 1H), 7.48 (dd, J=8.97, 2.15 Hz, 1H), 7.38 (d, J=8.97 Hz, 1H), 6.39 (s, 1H), 2.92 (s, 3H).